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Compound of Interest

Compound Name:
(2-Phenyl-1,3-thiazol-4-

yl)acetonitrile

CAS No.: 16441-25-1

Cat. No.: B092347

Get Quote

An in-depth analysis of the provided InChIKey, SOFCSIBVJROWGI-UHFFFAOYSA-N,

indicates that this identifier does not correspond to a recognized chemical substance within

major chemical databases. As a Senior Application Scientist, the integrity and accuracy of

scientific data are paramount. Therefore, before proceeding with the generation of a technical

guide, it is crucial to address this fundamental issue.

The Importance of a Valid InChIKey
The International Chemical Identifier (InChI) and its condensed, searchable version, the

InChIKey, are non-proprietary, open standards for representing chemical substances. They are

designed to be a unique and unambiguous fingerprint for a specific chemical structure. This

precision is vital in research, drug development, and all scientific communication to ensure that

all parties are discussing the exact same molecule.

An invalid InChIKey can arise from several sources, including:
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Typographical errors: The 27-character string of an InChIKey is complex and prone to

transcription errors.

Computational errors: The software used to generate the InChIKey may have encountered

an error.

Non-existent compound: The InChIKey may have been generated for a theoretical or

hypothetical molecule that has not been synthesized or registered in chemical databases.

Actionable Steps for the User
To enable the creation of the requested in-depth technical guide, please verify the InChIKey

SOFCSIBVJROWGI-UHFFFAOYSA-N.

Recommendation:

Double-check the source: Please return to the original source of the InChIKey and carefully

compare it with the one provided.

Utilize chemical drawing software: If you have the chemical structure, you can use a

chemical drawing tool (such as ChemDraw, MarvinSketch, or free online tools) to draw the

molecule and generate the correct InChIKey.

Search by other identifiers: If you have other information about the compound, such as its

common name, IUPAC name, CAS Registry Number, or SMILES string, please provide that

information. These alternative identifiers can be used to find the correct InChIKey and the

associated scientific data.

Once a valid InChIKey for the compound of interest is provided, a comprehensive technical

guide will be generated that adheres to the rigorous standards of scientific integrity and

provides the in-depth analysis required by researchers, scientists, and drug development

professionals. This will include a detailed exploration of its physicochemical properties,

mechanism of action, relevant signaling pathways, and established experimental protocols, all

supported by authoritative citations and visualizations.

To cite this document: BenchChem. [InChIKey SOFCSIBVJROWGI-UHFFFAOYSA-N
properties]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b092347/docs#inchikey-sofcsibvjrowgi-uhfffaoysa-n-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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